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CAS No.: 78859-44-6
Cat. No.: B14432594
Get Quote
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Executive Summary

[D-Alaz, Val’]-Enkephalin is a synthetic opioid pentapeptide analogue designed to overcome
the rapid enzymatic degradation inherent to endogenous enkephalins. By substituting Glycine
at position 2 with D-Alanine and Methionine/Leucine at position 5 with Valine, this molecule
serves as a critical tool for probing the structural requirements of the Delta (

) and Mu (
) opioid receptors.

This guide details the physicochemical properties, receptor selectivity, and standardized
radioligand binding protocols required to validate its affinity in drug development workflows.

Part 1: Molecular Profile & Pharmacodynamics
Structural Logic & Stability

Endogenous enkephalins (Tyr-Gly-Gly-Phe-Met/Leu) have a half-life of minutes in plasma due
to aminopeptidase cleavage at the Tyr-Gly bond.
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» D-Ala(2) Modification: The incorporation of D-Alanine at the second position introduces steric
hindrance that blocks aminopeptidase activity, significantly extending the biological half-life
and allowing for equilibrium binding studies.

» Val(5) Modification: The C-terminal Valine is isosteric with Leucine and Methionine. Its
branched isopropyl side chain maintains the hydrophobic interaction necessary for the delta-
opioid receptor (DOR) binding pocket while altering lipophilicity profiles compared to the
native ligands.

Receptor Selectivity Profile

[D-Ala?, Val’]-Enkephalin functions as a non-selective opioid agonist with high affinity for both
and

receptors, though it often exhibits a preference for the

subtype similar to its structural cousin DADLE ([D-Ala2, D-Leu3]-Enkephalin).

Affinity (

. Functional
Receptor Subtype Interaction Type
) Consequence
Delta ( Analgesia, modulation
Full Agonist 1.0-5.0nM of neurotransmitter
) release.
Mu ( ) ) Analgesia, respiratory
Partial/Full Agonist 5.0-20.0nM ) )
) depression, sedation.
Kappa ( Minimal physiological
Weak/Null > 1,000 nM relevance at standard
) doses.
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Technical Note: The affinity ratio (

) is highly sensitive to the ionic composition of the assay buffer. The presence of
ions typically reduces agonist affinity at the
-receptor, enhancing apparent

-selectivity.

Part 2: Sighaling Pathway Architecture

Upon binding, [D-Ala?, Val®]-Enkephalin activates the

protein-coupled signaling cascade. The following diagram illustrates the downstream effects,
including Adenylyl Cyclase inhibition and MAPK activation.
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Figure 1: Signal transduction pathway activated by [D-Ala?, Val*]-Enkephalin binding to Gi/o-
coupled opioid receptors.

Part 3: Experimental Methodology (Radioligand
Binding)

To determine the

of [D-Alaz, Val*]-Enkephalin, a competitive displacement assay is required. This protocol uses

rat brain membrane homogenates, considered the "gold standard" for native receptor
expression.
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Membrane Preparation (Critical Step)

o Tissue: Rat whole brain (minus cerebellum for higher

density) or CHO cells stably expressing hMOR/hDOR.

» Buffer A (Lysis): 50 mM Tris-HCI, pH 7.4 at 4°C.

e Procedure:

[¢]

Homogenize tissue in ice-cold Buffer A (Polytron, 20s burst).
o Centrifuge at 40,000

for 20 mins at 4°C.

o Discard supernatant. Resuspend pellet in Buffer A.
o Incubation: Incubate at 37°C for 30 mins (removes endogenous opioids).
o Centrifuge again (40,000

, 20 mins). Resuspend final pellet in Binding Buffer.

Binding Assay Protocol
Binding Buffer: 50 mM Tris-HCI, 5 mM

, 0.1% BSA (reduces non-specific peptide sticking), pH 7.4.
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Component Volume Description

200 ~200-300
Membrane Prep
L g protein per well.

H-DAMGO (for

25 ) or
Radioligand
L H-DADLE (for
). Conc: ~KD value (1-2 nM).
[1]
[D-Alaz, Val®]-Enkephalin (10
o5 concentrations:
Competitor
L to
M).
Naloxone (10
25
Non-Specific . M) to define non-specific
binding.
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Figure 2: Standardized radioligand competition binding workflow.

Data Analysis & Validation

Calculate the inhibition constant (
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) using the Cheng-Prusoff equation:
« : Concentration of [D-Ala?, Val®]-Enkephalin displacing 50% of specific radioligand binding.
 : Concentration of radioligand used.

« : Dissociation constant of the radioligand (determined via saturation binding).[2]
Validation Criteria:

o Specific Binding: Must be >75% of total binding.

» Hill Slope: Should be near -1.0 (indicating competitive binding at a single site).

» Replicates: All points performed in triplicate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Receptor Binding Profile of [D-Alaz?,
Val*]-Enkephalin]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b14432594/docs#technical-guide-receptor-binding-
profile-of-d-ala-val-enkephalin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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